Cas no 2172634-47-6 (4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylbut-2-enoic acid)

• Product Name: 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylbut-2-enoic acid
• CAS No: 2172634-47-6
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6289578
• PubChem ID: 165583973
• Update Time: 2025-05-23

4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylbut-2-enoic acid
• 4-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-2-methylbut-2-enoic acid
• 2172634-47-6
• EN300-1530140

• Inchi： 1S/C26H28N2O5/c1-17(23(29)30)12-15-27-24(31)26(13-6-7-14-26)28-25(32)33-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-12,22H,6-7,13-16H2,1H3,(H,27,31)(H,28,32)(H,29,30)/b17-12+
• InChI Key： CLHZMSRTCGAKPV-SFQUDFHCSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(NC/C=C(/C(=O)O)\C)=O)CCCC1)=O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylbut-2-enoic acid

Exploring the Compound CAS No 2172634-47-6: A Comprehensive Overview

The compound with CAS No 2172634-47-6, named 4-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylbut-2-enoic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a cyclopentylformamido group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a but-2-enoyl moiety. The combination of these structural elements makes it a unique molecule with diverse functional properties.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis, where they serve as effective protecting agents for amino groups during solid-phase synthesis. The presence of the cyclopentyl ring adds mechanical stability to the molecule, while the but-2-enoyl group introduces reactivity that can be exploited in various chemical transformations. These features make this compound a valuable tool in organic synthesis, particularly in the development of bioactive molecules and advanced materials.

One of the most intriguing aspects of this compound is its potential application in drug discovery. Researchers have been exploring its ability to act as a precursor for bioactive compounds with specific pharmacological properties. For instance, the cyclopentylformamido group has been shown to exhibit moderate inhibitory activity against certain enzymes, making it a promising candidate for further investigation in medicinal chemistry.

In addition to its pharmacological applications, this compound has also been studied for its role in polymer chemistry. The fluorenylmethoxycarbonyl group can be used to create cross-linked polymers with enhanced mechanical properties. Recent advancements in polymer synthesis have demonstrated that incorporating such groups can significantly improve the durability and flexibility of polymer materials, opening new avenues for their use in industrial applications.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the formation of the Fmoc derivative, followed by cyclization to form the cyclopentyl ring, and finally the introduction of the but-2-enoyl group through conjugate addition reactions. These steps require precise control over reaction conditions to ensure high yields and product purity.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-friendliness. Studies indicate that under specific conditions, it can undergo controlled degradation without releasing harmful byproducts. This makes it a more sustainable option compared to some traditional organic compounds used in similar applications.

In conclusion, CAS No 2172634-47-6 represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing both academic research and industrial innovation.